Cas no 37874-91-2 ( )

• Product Name: &nbsp
• CAS No: 37874-91-2
• MF: C₁₃H₁₆O
• MW: 188.265543937683
• CID: 922723
• PubChem ID: 299707
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 1-[4-(cyclobutylmethyl)phenyl]ethanone
• 4'-Cyclobutylmethylacetophenon
• 4-Cyclobutylmethyl-acetophenon
• AC1L6V1A
• NSC173001
• 37874-91-2
• NSC-173001
• DTXSID10305977
•  

• Inchi： 1S/C13H16O/c1-10(14)13-7-5-12(6-8-13)9-11-3-2-4-11/h5-8,11H,2-4,9H2,1H3
• InChI Key： PCKSGTMEUNWIQK-UHFFFAOYSA-N
• SMILES： O=C(C)C1C=CC(=CC=1)CC1CCC1

Computed Properties

• Exact Mass: 188.12018
• Monoisotopic Mass: 188.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07
• LogP: 3.23180